Cas no 2353802-26-1 (tert-butyl N-(4-sulfanylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(4-sulfanylbutan-2-yl)carbamate
• CAS No: 2353802-26-1
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5980565
• PubChem ID: 21020499
• Update Time: 2025-06-15

tert-butyl N-(4-sulfanylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2353802-26-1
• tert-butyl N-(4-sulfanylbutan-2-yl)carbamate
• EN300-7202307

• Inchi： 1S/C9H19NO2S/c1-7(5-6-13)10-8(11)12-9(2,3)4/h7,13H,5-6H2,1-4H3,(H,10,11)
• InChI Key： OERWQLISDJGWKJ-UHFFFAOYSA-N
• SMILES： SCCC(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-sulfanylbutan-2-yl)carbamate

Introduction to Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate (CAS No. 2353802-26-1)

Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate, a compound with the chemical formula C₁₁H₂₁NO₂S, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its tert-butyl group and the N-(4-sulfanylbutan-2-yl) moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 2353802-26-1, this compound has garnered attention in recent years due to its promising applications in drug development and synthetic chemistry.

The tert-butyl group, a branched alkyl group, is known for its stability and its ability to enhance the lipophilicity of molecules, making it a common substituent in pharmaceuticals. This feature is particularly useful in drug design, as it can improve the absorption and distribution of active pharmaceutical ingredients (APIs). On the other hand, the N-(4-sulfanylbutan-2-yl) part of the molecule introduces a sulfanyl group, which is often involved in hydrogen bonding and can influence the molecule's solubility and interactions with biological targets.

In recent years, there has been a growing interest in carbamate derivatives due to their diverse biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in medicinal chemistry. The structure of Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate makes it an intriguing candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of the tert-butyl group and the N-(4-sulfanylbutan-2-yl) moiety suggests that it may have unique interactions with biological targets. For instance, studies have shown that carbamate derivatives can act as modulators of enzyme activity, which could be exploited for the treatment of various diseases. Additionally, the sulfanyl group may enhance binding affinity to specific proteins or enzymes, making this compound a valuable scaffold for drug discovery.

Recent research has also explored the synthetic pathways for producing Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate. The synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, which is crucial for both academic research and industrial applications. The development of novel synthetic routes not only facilitates the production of this compound but also provides insights into broader chemical transformations that could be applied to other molecules.

The biological activity of Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate has been studied in various contexts. In particular, its potential as an intermediate in the synthesis of more complex pharmacophores has been highlighted. By modifying different parts of the molecule, researchers can generate derivatives with tailored properties that may exhibit enhanced efficacy or reduced toxicity. This flexibility makes it an attractive starting point for medicinal chemists looking to develop new drugs.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications. For example, it can be used as a precursor in the production of fine chemicals or as an intermediate in more complex synthetic processes. Its resistance to degradation under normal storage conditions ensures that it remains viable for extended periods, reducing costs associated with waste disposal and reagent replacement.

The role of computational chemistry in understanding the properties of Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments and how it might interact with biological targets. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery and development. By combining experimental data with computational insights, scientists can accelerate the process of identifying promising candidates for further investigation.

In conclusion, Tert-butyl N-(4-sulfanylbutan-2-yl)carbamate (CAS No. 2353802-26-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structure, characterized by the tert-butyl group and the N-(4-sulfanylbutan-2-yl) moiety, makes it an attractive candidate for further research. The growing body of evidence suggests that this compound could play a crucial role in the development of new therapeutic agents and synthetic methodologies. As research continues to uncover new applications and properties of this molecule, its importance in both academic and industrial settings is likely to grow even further.